PHORBOL 13-BUTYRATE, 4BETA
PHORBOL 13-BUTYRATE, 4BETA
Phorbol 13-butanoate is a phorbol ester, a butyrate ester and a tertiary alpha-hydroxy ketone.
Brand Name:
Vulcanchem
CAS No.:
100929-94-0
VCID:
VC0027364
InChI:
InChI=1S/C24H34O7/c1-6-7-17(26)31-24-18(21(24,4)5)15-9-14(11-25)10-22(29)16(8-12(2)19(22)27)23(15,30)13(3)20(24)28/h8-9,13,15-16,18,20,25,28-30H,6-7,10-11H2,1-5H3/t13-,15+,16-,18-,20-,22-,23-,24-/m1/s1
SMILES:
CCCC(=O)OC12C(C1(C)C)C3C=C(CC4(C(C3(C(C2O)C)O)C=C(C4=O)C)O)CO
Molecular Formula:
C24H34O7
Molecular Weight:
434.5 g/mol
PHORBOL 13-BUTYRATE, 4BETA
CAS No.: 100929-94-0
Main Products
VCID: VC0027364
Molecular Formula: C24H34O7
Molecular Weight: 434.5 g/mol
| CAS No. | 100929-94-0 |
|---|---|
| Product Name | PHORBOL 13-BUTYRATE, 4BETA |
| Molecular Formula | C24H34O7 |
| Molecular Weight | 434.5 g/mol |
| IUPAC Name | [(1S,2S,6R,10S,11R,13S,14R,15R)-1,6,14-trihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] butanoate |
| Standard InChI | InChI=1S/C24H34O7/c1-6-7-17(26)31-24-18(21(24,4)5)15-9-14(11-25)10-22(29)16(8-12(2)19(22)27)23(15,30)13(3)20(24)28/h8-9,13,15-16,18,20,25,28-30H,6-7,10-11H2,1-5H3/t13-,15+,16-,18-,20-,22-,23-,24-/m1/s1 |
| Standard InChIKey | FZXHDWWEDNRATG-JUDMOCROSA-N |
| Isomeric SMILES | CCCC(=O)O[C@@]12[C@@H](C1(C)C)[C@@H]3C=C(C[C@]4([C@H]([C@]3([C@@H]([C@H]2O)C)O)C=C(C4=O)C)O)CO |
| SMILES | CCCC(=O)OC12C(C1(C)C)C3C=C(CC4(C(C3(C(C2O)C)O)C=C(C4=O)C)O)CO |
| Canonical SMILES | CCCC(=O)OC12C(C1(C)C)C3C=C(CC4(C(C3(C(C2O)C)O)C=C(C4=O)C)O)CO |
| Description | Phorbol 13-butanoate is a phorbol ester, a butyrate ester and a tertiary alpha-hydroxy ketone. |
| PubChem Compound | 439882 |
| Last Modified | Nov 11 2021 |
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